Cas no 1447607-66-0 (8-Chloro-7-iodoimidazo[1,2-A]pyridine)

• Product Name: 8-Chloro-7-iodoimidazo[1,2-A]pyridine
• CAS No: 1447607-66-0
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD25542237
• CID: 4600393
• PubChem ID: 71743475
• Update Time: 2025-10-29

8-Chloro-7-iodoimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-7-IODOIMIDAZO[1,2-A]PYRIDINE
• 8-Chloro-7-iodo-imidazo[1,2-a]pyridine
• XHC60766
• A921091
• 1447607-66-0
• MFCD25542237
• SCHEMBL23083644
• DS-12141
• DB-429238
• AKOS027332053
• 8-Chloro-7-iodoimidazo[1,2-A]pyridine

• MDL： MFCD25542237
• Inchi： 1S/C7H4ClIN2/c8-6-5(9)1-3-11-4-2-10-7(6)11/h1-4H
• InChI Key： FSDRDLOLSAGCIZ-UHFFFAOYSA-N
• SMILES： IC1C=CN2C=CN=C2C=1Cl

Computed Properties

• Exact Mass: 277.91077g/mol
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.3

8-Chloro-7-iodoimidazo[1,2-A]pyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 8-Chloro-7-iodoimidazo[1,2-A]pyridine

Comprehensive Overview of 8-Chloro-7-iodoimidazo[1,2-A]pyridine (CAS No. 1447607-66-0): Properties, Applications, and Research Insights

8-Chloro-7-iodoimidazo[1,2-A]pyridine (CAS No. 1447607-66-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This compound belongs to the imidazo[1,2-A]pyridine family, a class of nitrogen-containing bicyclic structures known for their broad bioactivity. The presence of both chloro and iodo substituents at the 7th and 8th positions enhances its versatility in cross-coupling reactions, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for imidazo[1,2-A]pyridine derivatives has surged, driven by their applications in developing kinase inhibitors, antiviral agents, and antimicrobial compounds. Researchers are particularly interested in 8-Chloro-7-iodoimidazo[1,2-A]pyridine due to its potential role in targeting cancer pathways and neurodegenerative diseases. A 2023 study highlighted its efficacy in modulating protein-protein interactions, a hot topic in precision medicine and AI-driven drug design.

The synthesis of CAS No. 1447607-66-0 typically involves halogenation and cyclization reactions, with yields optimized through modern green chemistry techniques. Environmental concerns have pushed scientists to explore solvent-free or water-based protocols, aligning with the sustainable chemistry trends dominating academic and industrial discussions. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical factor for regulatory compliance in pharmaceutical intermediates.

From an SEO perspective, users frequently search for "buy 8-Chloro-7-iodoimidazo[1,2-A]pyridine," "CAS 1447607-66-0 supplier," or "imidazo[1,2-A]pyridine applications," reflecting commercial and academic interest. Addressing these queries, this compound is available through specialized chemical suppliers with GMP certification, though researchers must verify safety data sheets (SDS) for handling guidelines. Notably, its stability under inert atmospheres and compatibility with Pd-catalyzed reactions make it a staple in high-throughput screening libraries.

Emerging trends also link 8-Chloro-7-iodoimidazo[1,2-A]pyridine to photopharmacology, where light-activated drugs are designed for spatiotemporal control. This aligns with Google’s "People Also Ask" suggestions like "How are halogenated heterocycles used in drug development?" or "What are the latest advances in imidazo[1,2-A]pyridine chemistry?" Such interdisciplinary applications underscore the compound’s relevance in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies.

In conclusion, CAS No. 1447607-66-0 represents a pivotal building block in modern organic synthesis, bridging gaps between medicinal chemistry and materials science. Its adaptability to C-H activation methodologies and compatibility with machine learning-assisted reaction optimization further cement its status as a high-value research chemical. Future studies may explore its enantioselective transformations or hybrid scaffolds for next-generation therapeutics.